Cas no 1207057-40-6 (N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1207057-40-6
• MF: C₁₈H₁₄Cl₂N₂O₃S₂
• MW: 441.351359844208
• CID: 5392404
• Update Time: 2025-05-24

N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-[(4-chlorophenyl)-methylsulfamoyl]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(3-chlorophenyl)-3-[[(4-chlorophenyl)methylamino]sulfonyl]-
• N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C18H14Cl2N2O3S2/c1-22(15-7-5-12(19)6-8-15)27(24,25)16-9-10-26-17(16)18(23)21-14-4-2-3-13(20)11-14/h2-11H,1H3,(H,21,23)
• InChI Key： XERLZHXDHRJXIE-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Research Briefing on N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS: 1207057-40-6)

N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS: 1207057-40-6) is a sulfamoyl-thiophene carboxamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm its molecular structure. The compound's stability under various physiological conditions has also been assessed, providing insights into its potential as a drug candidate. Notably, its sulfamoyl and carboxamide functional groups are believed to play a critical role in its biological activity.

In vitro studies have demonstrated that N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide exhibits promising activity against specific enzyme targets, such as kinases and proteases, which are often implicated in disease pathways. For instance, recent findings suggest that this compound acts as a potent inhibitor of a key kinase involved in inflammatory responses, making it a potential candidate for the treatment of autoimmune diseases. Additionally, its selectivity profile has been evaluated, revealing minimal off-target effects, which is a crucial factor in drug development.

Further investigations into the compound's pharmacokinetic properties have been conducted, including assessments of its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Animal studies have also been initiated to evaluate its efficacy and safety in vivo, with early results showing dose-dependent effects in disease models.

The potential applications of N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide extend beyond its immediate therapeutic uses. Its unique chemical structure has inspired the design of analogs and derivatives, aiming to improve potency and reduce toxicity. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these efforts, yielding several promising candidates for further development.

In conclusion, N-(3-chlorophenyl)-3-[(4-chlorophenyl)(methyl)sulfamoyl]thiophene-2-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its demonstrated biological activity, combined with its favorable pharmacokinetic properties, positions it as a viable lead compound for future drug discovery efforts. Ongoing studies are expected to shed more light on its full therapeutic potential and pave the way for clinical applications.